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Compound of Interest

Compound Name: Homo Sildenafil-d5

Cat. No.: B12427436

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides crucial safety and logistical
information for Homo Sildenafil-d5, a deuterium-labeled analog of Sildenafil. Note that a
specific Safety Data Sheet (SDS) for Homo Sildenafil-d5 is not readily available; therefore,
this guidance is synthesized from data on Sildenafil and its other analogs.[1][2][3][4]

Chemical and Physical Properties

Property Value

5-[2-Ethoxy-5-[(4-(ethyl-d5)-1-

] piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-
Chemical Name o
methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-

one[5][6]
Molecular Formula C23H27D5N604S][5][6]
Molecular Weight 493.63 g/mol [5][6]
Appearance Solid[1]

Deuterium-labeled analog of Sildenafil, potential
Application PDES inhibitor.[5][7][8] For research use only.[5]

[7]
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Hazard Identification and Precautionary Measures

While specific toxicity data for Homo Sildenafil-d5 is unavailable, the information for related
compounds suggests the following potential hazards and necessary precautions.

Potential Hazards:

Harmful if swallowed.[1][3]

May cause skin and eye irritation.[1]

May cause respiratory tract irritation if inhaled.[1]

Very toxic to aquatic life with long-lasting effects.[3]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[3]

e P270: Do not eat, drink or smoke when using this product.[3]

e P273: Avoid release to the environment.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1][3]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Operational and Disposal Plans

Engineering Controls:

e Use in a well-ventilated area.[1]
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» Employ process enclosures, local exhaust ventilation, or other engineering controls to

maintain airborne levels below recommended exposure limits.[1][2]

Personal Protective Equipment (PPE):

PPE Type

Specifications

Hand Protection

Handle with gloves inspected prior to use. Use
proper glove removal technique. Dispose of
contaminated gloves after use.[1]
Recommended materials include PVC,

neoprene, nitrile, or vinyl.[2]

Eye/Face Protection

Wear safety glasses with side-shields or
goggles.[1][2] A face shield may be necessary
for full facial protection.[9]

Skin and Body Protection

Wear appropriate protective clothing, such as a
lab coat or a "bunny suit" for head-to-toe
protection.[1][9]

Respiratory Protection

If engineering controls are insufficient or during
activities with a risk of dust generation, wear a
NIOSH/MSHA or European Standard EN 149
approved respirator.[1][9][10]

Handling and Storage:

Protect from light.[2]

First Aid Measures:

Avoid contact with skin, eyes, and clothing.[1][2]
Minimize dust generation and accumulation.[10]
Keep container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Recommended long-term storage at -20°C for powder or -80°C in solvent.[3]
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Exposure Route

First Aid Protocol

Do NOT induce vomiting. Wash out mouth with

Ingestion water and seek immediate medical attention.[1]
[3]
Move the person to fresh air. If breathing is
Inhalation difficult, provide artificial respiration and seek

immediate medical attention.[3][10]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with plenty of soap and water.[1][3]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, removing contact

lenses if present. Seek medical attention.[1][3]

Spill and Disposal Procedures:

» Spill: Evacuate non-essential personnel. Wear appropriate PPE. For dry spills, use a damp

cloth or a filtered vacuum to clean up and avoid dust generation.[10] Collect spillage and

place it in a sealed, labeled container for disposal.[3][10]

» Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3] Avoid release to the environment.[3]

Experimental Workflow Diagram
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Caption: Safe handling workflow for Homo Sildenafil-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guidance for Homo
Sildenafil-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427436#personal-protective-equipment-for-
handling-homo-sildenafil-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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